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Compound of Interest

Compound Name:
2-Bromo-2-cyano-N,N-

dimethylacetamide

Cat. No.: B098253 Get Quote

The recognized International Union of Pure and Applied Chemistry (IUPAC) name for the

chemical compound is 2-bromo-2-cyano-N,N-dimethylacetamide.[1] This nomenclature is

systematically derived from the structure of the molecule.

The compound is classified as a substituted acetamide.[1] The core structure is an acetamide,

which features a carbonyl group bonded to a nitrogen atom and a methyl group. In this specific

molecule, the nitrogen atom is further substituted with two methyl groups, leading to the "N,N-

dimethyl" designation. The "acetamide" portion of the name indicates a two-carbon chain with

the carbonyl group at position 1.

At the second carbon position (the α-carbon relative to the carbonyl group), there are two

substituents: a bromine atom and a cyano group.[1] These are alphabetically listed in the

IUPAC name, hence "2-bromo-2-cyano".
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Component Description

acetamide
The parent functional group with a two-carbon

chain.

N,N-dimethyl
Two methyl groups attached to the nitrogen

atom.

2-bromo
A bromine atom is attached to the second

carbon.

2-cyano
A cyano (-C≡N) group is attached to the second

carbon.

The structure and nomenclature are consistently referenced across chemical databases and

suppliers.[2][3][4]

Below is a logical representation of the naming convention.
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Caption: Logical breakdown of the IUPAC name for 2-Bromo-2-cyano-N,N-
dimethylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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